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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641 Get Quote

Technical Guide: Physicochemical Properties of
1-Chloro-2-methylpentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Chloro-
2-methylpentane, a halogenated alkane of interest in various chemical and pharmaceutical

applications. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Core Physical Properties
The fundamental physical characteristics of 1-Chloro-2-methylpentane are crucial for its

handling, application, and process design in a laboratory or industrial setting.

Data Summary
The following table summarizes the key quantitative physical data for 1-Chloro-2-
methylpentane.
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Physical Property Value Units

Boiling Point 120[1][2][3][4] °C

Density 0.87 - 0.88[1][2][4] g/cm³

Molecular Weight 120.62[1][5] g/mol

Molecular Formula C₆H₁₃Cl[1][5] -

Experimental Protocols
Accurate determination of physical properties is paramount. The following sections detail

standardized laboratory procedures for measuring the boiling point and density of liquid organic

compounds such as 1-Chloro-2-methylpentane.

Determination of Boiling Point: Thiele Tube Method
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid.[6]

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Stand and clamps

Procedure:

A small amount of 1-Chloro-2-methylpentane is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is securely attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed into the Thiele tube containing the heating fluid.

The Thiele tube is gently heated, causing the heating fluid to circulate and ensure uniform

temperature distribution.

As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of

bubbles will emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[7]

This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Determination of Density: Gravimetric Method
The density of a liquid can be determined by accurately measuring the mass of a known

volume.[8]

Materials:

Pycnometer or a calibrated volumetric flask with a stopper

Analytical balance

Thermometer

1-Chloro-2-methylpentane sample

Procedure:

The empty, clean, and dry pycnometer or volumetric flask is accurately weighed on an

analytical balance.
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The vessel is then filled with the 1-Chloro-2-methylpentane sample up to the calibration

mark. Care should be taken to avoid air bubbles.

The filled vessel is then reweighed to determine the mass of the liquid.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by its known volume.

Process Visualization
The logical workflow for the experimental determination of the physical properties of 1-Chloro-
2-methylpentane is illustrated below.

Physical Property Determination Workflow

Sample Preparation:
1-Chloro-2-methylpentane

Boiling Point Determination
(Thiele Tube Method)

Density Determination
(Gravimetric Method)

Data Acquisition:
Record Temperature

Data Acquisition:
Record Mass and Volume

Calculation & Analysis

Final Physicochemical Data
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Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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